Cas no 114772-19-9 ((2-Mercapto-1-(4-nitrobenzyl)-1H-imidazol-5-yl)methanol)

(2-Mercapto-1-(4-nitrobenzyl)-1H-imidazol-5-yl)methanol structure
114772-19-9 structure
Product name:(2-Mercapto-1-(4-nitrobenzyl)-1H-imidazol-5-yl)methanol
CAS No:114772-19-9
MF:C11H11N3O3S
MW:265.28834
CID:130450
PubChem ID:9881754

(2-Mercapto-1-(4-nitrobenzyl)-1H-imidazol-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • (2-Mercapto-1-(4-nitrobenzyl)-1H-imidazol-5-yl)methanol
    • 2H-Imidazole-2-thione,1,3-dihydro-5-(hydroxymethyl)-1-[(4-nitrophenyl)methyl]-
    • 4-HYDROXYMETHYL-3-(4-NITRO-BENZYL)-2-MERCAPTO-3H-IMIDAZOLE
    • [1-(4-Nitrobenzyl)-2-sulfanyl-1H-imidazol-5-yl]methanol
    • 1H-Imidazole-5-methanol, 2-mercapto-1-[(4-nitrophenyl)methyl]-
    • 5-(Hydroxymethyl)-1-(4-nitrobenzyl)-1,3-dihydro-2H-imidazole-2-thione
    • REF DUPL: 4-Hydroxymethyl-3-(4-nitro-benzyl)-2-mercapto-3H-imidazole
    • 2H-Imidazole-2-thione, 1,3-dihydro-5-(hydroxymethyl)-1-[(4-nitrophenyl)methyl]-
    • 5-Hydroxymethyl-2-mercapto-1-(4-nitrobenzyl)imidazole
    • (1-(4-nitrobenzyl)-2-mercapto-1H-imidazol-5-yl)methanol
    • A803226
    • SCHEMBL725
    • A13543
    • 4-(hydroxymethyl)-3-[(4-nitrophenyl)methyl]-1H-imidazole-2-thione
    • InChI=1/C11H11N3O3S/c15-7-10-5-12-11(18)13(10)6-8-1-3-9(4-2-8)14(16)17/h1-5,15H,6-7H2,(H,12,18)
    • DTXSID30432310
    • 4-Hydroxymethyl-3-(4-nitrobenzyl)-2-mercapto-3H-imidazole
    • J-003129
    • [2-mercapto-3-(4-nitro-benzyl)-3h-imidazol-4-yl]-methanol
    • 5-(Hydroxymethyl)-1-[(4-nitrophenyl)methyl]-1,3-dihydro-2H-imidazole-2-thione
    • KHWHBHFUZBUCJW-UHFFFAOYSA-
    • KHWHBHFUZBUCJW-UHFFFAOYSA-N
    • 114772-19-9
    • MDL: MFCD07369918
    • Inchi: InChI=1S/C11H11N3O3S/c15-7-10-5-12-11(18)13(10)6-8-1-3-9(4-2-8)14(16)17/h1-5,15H,6-7H2,(H,12,18)
    • InChI Key: KHWHBHFUZBUCJW-UHFFFAOYSA-N
    • SMILES: C1=C(C=CC(=C1)[N+](=O)[O-])CN2C(=CN=C2S)CO

Computed Properties

  • Exact Mass: 265.05223
  • Monoisotopic Mass: 265.05211239g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 372
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 113Ų

Experimental Properties

  • Density: 1.51
  • Boiling Point: 479.4°Cat760mmHg
  • Flash Point: 243.8°C
  • Refractive Index: 1.727
  • PSA: 78.64
  • LogP: 2.14380

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